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Abstract
(+)-Lupanine, a tetracyclic quinolizidine alkaloid, is a prominent secondary metabolite in

various Lupinus species. Its biological activities and potential pharmacological applications

necessitate a comprehensive understanding of its structural features.[1][2] This technical guide

provides an in-depth analysis of the core spectroscopic data of (+)-lupanine, including Nuclear

Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This

document is intended for researchers, scientists, and professionals in drug development,

offering a practical reference for the characterization and identification of this important natural

product.

Introduction to (+)-Lupanine
(+)-Lupanine belongs to the sparteine-like class of quinolizidine alkaloids and is characterized

by a rigid tetracyclic ring system containing two nitrogen atoms and a lactam functionality. Its

molecular formula is C₁₅H₂₄N₂O, with a molecular weight of 248.36 g/mol .[3] The accurate

characterization of (+)-lupanine is crucial for quality control, metabolic studies, and the
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development of new therapeutic agents. Spectroscopic techniques are indispensable tools for

the unambiguous identification and structural elucidation of this alkaloid.

Molecular Structure of (+)-Lupanine
The structural framework of (+)-lupanine is foundational to interpreting its spectroscopic data.

The following diagram illustrates the IUPAC numbering scheme for the carbon and nitrogen

atoms within the molecule.

Caption: Molecular structure of (+)-Lupanine with IUPAC numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of

organic molecules. For (+)-lupanine, ¹H and ¹³C NMR provide detailed information about its

complex three-dimensional structure.

¹H NMR Spectroscopic Data
The ¹H NMR spectrum of (+)-lupanine is characterized by a series of complex multiplets in the

aliphatic region and distinct signals for the protons adjacent to the nitrogen atoms and the

carbonyl group. The most deshielded proton is typically H-10, which is influenced by the

adjacent nitrogen and the lactam carbonyl.[1][4]
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Proton Assignment
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

H-10eq 4.49 dt 13.29, 2.3

H-17α 2.85 m

H-17β 2.75 m

H-2α 2.45 m

H-15α 2.30 m

H-11β 2.20 m

H-6β 1.95 m

H-8α 1.85 m

H-13α 1.80 m

H-4α 1.75 m

H-3α, H-5α 1.65 m

H-9α 1.60 m

H-7α 1.55 m

H-14α 1.50 m

H-12α 1.40 m

Note: Data acquired in CDCl₃ at 400 MHz. Chemical shifts and assignments can vary slightly

depending on the solvent and instrument frequency.[1][4]

¹³C NMR Spectroscopic Data
The ¹³C NMR spectrum of (+)-lupanine displays 15 distinct carbon signals, consistent with its

molecular formula. The carbonyl carbon of the lactam is the most deshielded signal.
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Carbon Assignment Chemical Shift (δ) ppm

C-2 170.1

C-10 67.8

C-6 60.5

C-17 55.4

C-11 51.8

C-15 48.9

C-8 37.5

C-4 34.2

C-13 33.5

C-12 28.7

C-3 26.9

C-5 25.8

C-9 25.1

C-14 24.5

C-7 21.3

Note: Data acquired in CDCl₃. Assignments are based on literature data and 2D NMR

experiments.[5]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of (+)-lupanine is dominated by the characteristic absorption of the lactam carbonyl

group.
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Wavenumber (cm⁻¹) Intensity Assignment

~2940 Strong C-H stretching (aliphatic)

~2860 Strong C-H stretching (aliphatic)

~1625 Strong C=O stretching (δ-lactam)

~1450 Medium C-H bending

~1137 Medium C-N stretching

The strong absorption band around 1625 cm⁻¹ is a key diagnostic peak for the presence of the

six-membered lactam ring in the lupanine structure.[6]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation.

Electron Ionization (EI-MS)
Under electron ionization, (+)-lupanine typically shows a clear molecular ion peak (M⁺) at m/z

248. The fragmentation pattern is complex due to the fused ring system.

m/z Relative Intensity (%) Proposed Fragment

248 40 [M]⁺

247 25 [M-H]⁺

149 100 [C₉H₁₅N₂]⁺

136 85 [C₉H₁₄N]⁺

98 70 [C₆H₁₂N]⁺

84 50 [C₅H₁₀N]⁺

The base peak at m/z 149 is a characteristic fragment for lupanine and related alkaloids,

arising from the cleavage of the C-ring.[7][8][9]
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Fast Atom Bombardment (FAB-MS)
In softer ionization techniques like FAB-MS, the protonated molecule [M+H]⁺ is typically the

base peak.

m/z Relative Intensity (%) Proposed Ion

249 100 [M+H]⁺

The observation of a strong [M+H]⁺ ion at m/z 249 confirms the molecular weight of lupanine.

[7]

Experimental Protocols
The following are generalized protocols for acquiring spectroscopic data for (+)-lupanine.

These should be adapted based on the specific instrumentation available.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve approximately 5-10 mg of (+)-lupanine in 0.6 mL of

deuterated chloroform (CDCl₃) in a standard 5 mm NMR tube.

Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Acquire a standard one-pulse ¹H NMR spectrum.

Typical parameters: spectral width of 12-16 ppm, 32-64 scans, relaxation delay of 1-2 s.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

Typical parameters: spectral width of 200-220 ppm, 1024-4096 scans, relaxation delay of

2-5 s.
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Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired FIDs. Reference the spectra to the residual solvent peak (CDCl₃: δH 7.26 ppm,

δC 77.16 ppm).

IR Spectroscopy Protocol
Sample Preparation:

KBr Pellet: Mix 1-2 mg of (+)-lupanine with ~100 mg of dry KBr powder. Press the mixture

into a thin, transparent pellet.

Thin Film: Dissolve a small amount of the sample in a volatile solvent (e.g., chloroform),

deposit the solution onto a salt plate (e.g., NaCl or KBr), and allow the solvent to

evaporate.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Acquisition:

Record a background spectrum of the empty sample compartment or the pure KBr pellet.

Record the sample spectrum over the range of 4000-400 cm⁻¹.

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Data Processing: The background spectrum is automatically subtracted from the sample

spectrum to yield the final IR spectrum.

Mass Spectrometry Protocol
Sample Preparation: Prepare a dilute solution of (+)-lupanine (e.g., 1 mg/mL) in a suitable

solvent such as methanol or acetonitrile.

Instrumentation:

EI-MS: A Gas Chromatography-Mass Spectrometry (GC-MS) system is commonly used.
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FAB-MS or ESI-MS: A direct infusion or Liquid Chromatography-Mass Spectrometry (LC-

MS) system.

Acquisition:

GC-MS (EI): Inject the sample into the GC. The compound will be separated and then

ionized in the MS source (typically at 70 eV).

Direct Infusion (FAB/ESI): Infuse the sample solution directly into the MS source.

Data Analysis: Analyze the resulting mass spectrum for the molecular ion and characteristic

fragment ions.

Spectroscopic Analysis Workflow
The following diagram outlines a typical workflow for the spectroscopic characterization of (+)-
lupanine.

Spectroscopic Analysis Workflow for (+)-Lupanine

Sample of (+)-Lupanine

NMR Spectroscopy
(¹H, ¹³C, 2D)

Provides C-H framework
IR SpectroscopyIdentifies functional groups

Mass Spectrometry
(EI, ESI/FAB)

Determines molecular weight
and fragmentation

Structural Elucidation
and Confirmation

Click to download full resolution via product page

Caption: A generalized workflow for the spectroscopic characterization of (+)-Lupanine.

Conclusion
The spectroscopic data presented in this guide provide a comprehensive reference for the

identification and structural characterization of (+)-lupanine. The combination of NMR, IR, and

MS techniques allows for an unambiguous confirmation of its complex tetracyclic structure. The
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provided protocols offer a starting point for researchers to obtain high-quality spectroscopic

data for this and related quinolizidine alkaloids.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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